Cas no 1360607-85-7 (4-((4-Amino-3-chlorophenyl)thio)benzonitrile)

• Product Name: 4-((4-Amino-3-chlorophenyl)thio)benzonitrile
• CAS No: 1360607-85-7
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 2093099
• Update Time: 2023-11-19

4-((4-Amino-3-chlorophenyl)thio)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((4-Amino-3-chlorophenyl)thio)benzonitrile
• 4-(4-amino-3-chlorophenylthio)benzonitrile
• CID 91667901
• Benzonitrile, 4-[(4-amino-3-chlorophenyl)thio]-

• Inchi： 1S/C13H9ClN2S/c14-12-7-11(5-6-13(12)16)17-10-3-1-9(8-15)2-4-10/h1-7H,16H2
• InChI Key： FKQDYZCSJXYPHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SC1C=CC(C#N)=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 4.1
• Topological Polar Surface Area: 75.1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 483.4±45.0 °C(Predicted)
• pka: 1.17±0.10(Predicted)